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Compound of Interest

Compound Name: 5-Hydroxy Omeprazole-D3

Cat. No.: B12410990

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 5-Hydroxy Omeprazole-D3, a
critical deuterated internal standard for research applications. It details commercially available
sources, their technical specifications, and provides a foundational experimental protocol for its
use in liquid chromatography-mass spectrometry (LC-MS) analysis.

Commercial Suppliers and Product Specifications

5-Hydroxy Omeprazole-D3 is available from several reputable suppliers catering to the
research community. The following table summarizes the key technical specifications of the

products offered. Please note that pricing and availability are subject to change and should be
confirmed directly with the suppliers.
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Molecular Available
. Product CAS Molecular . . .
Supplier Weight ( Purity Quantitie
Name Number Formula
g/mol ) s
5-Hydroxy
Santa Cruz  Omeprazol
i 1215629- Ci17H15D3N .
Biotechnol e-d3 386.42 >98% Inquire
) 45-0 3NaO4S
ogy Sodium
Salt
5-Hydroxy
MedChem 1189882- Ci17H16D3N ) )
Omeprazol 364.43 Inquire Inquire
Express 58-3 304S
e-d3
5-Hydroxy
2748479- C17H16DsN _ _ _
Veeprho Omeprazol Inquire Inquire Inquire
83-4 304S
e-D3
5-Hydroxy .
BOC 1189882- Ci17H16D3N Milligrams-
) Omeprazol 364.43 >95%
Sciences 58-3 304S Grams
e-[d3]
Aquigen 5-Hydrox
_q J Y Y 1189882- Ci17H16D3N ) )
Bio Omeprazol 364.4 Inquire Inquire
_ 58-3 304S
Sciences e D3
5-Hydroxy
Omeprazol
LGC 1215629- C17H1sDsN >95% )
e-d3 386.42 Inquire
Standards ) 45-0 3NaO4S (HPLC)
Sodium
Salt
5-
10 mg
ArtMolecul Hydroxyom ) ] ) ]
Inquire Inquire Inquire Inquire (€2714.00)
e eprazole
[1]
D3
5-Hydroxy
Pharmaffili ~ Omeprazol  1189882- C17H16DsN _ _
] 364.43 Inquire Inquire
ates e-(Pyridyl)-  58-3 304S
d3
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Alentris 5-Hydroxy
1189882- C17H16DsN _ _
Research Omeprazol 364.4 Inquire Inquire
58-3 304S
Pvt. Ltd. e D3

The Role of 5-Hydroxy Omeprazole-D3 in Research

5-Hydroxy Omeprazole is the primary human metabolite of Omeprazole, a widely used proton
pump inhibitor.[1] The deuterated analog, 5-Hydroxy Omeprazole-D3, serves as an ideal
internal standard for quantitative bioanalytical assays.[2] Its utility is particularly pronounced in
pharmacokinetic and metabolic studies where accurate and precise measurement of the
analyte is paramount. The stable isotope label ensures that the internal standard co-elutes with
the unlabeled analyte and exhibits similar ionization efficiency in the mass spectrometer,
thereby correcting for variations in sample preparation and instrument response.

Experimental Protocol: Quantification of 5-Hydroxy
Omeprazole in Plasma using LC-MS/MS with 5-
Hydroxy Omeprazole-D3 as an Internal Standard

This protocol provides a general framework for the analysis of 5-hydroxy omeprazole in a
biological matrix. Optimization of specific parameters will be required for individual instruments
and experimental conditions.

1. Materials and Reagents:

¢ 5-Hydroxy Omeprazole analytical standard

e 5-Hydroxy Omeprazole-D3 (Internal Standard)

e Human Plasma (or other relevant biological matrix)
o Acetonitrile (ACN), HPLC grade

¢ Methanol (MeOH), HPLC grade

e Formic Acid (FA), LC-MS grade
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Water, LC-MS grade
Microcentrifuge tubes
Pipettes and tips

. Standard Solution Preparation:
Primary Stock Solutions (1 mg/mL):

o Accurately weigh and dissolve 5-Hydroxy Omeprazole and 5-Hydroxy Omeprazole-D3 in
methanol to prepare individual 1 mg/mL stock solutions.

Working Standard Solutions:

o Prepare a series of working standard solutions of 5-Hydroxy Omeprazole by serial dilution
of the primary stock solution with a 50:50 mixture of acetonitrile and water.

Internal Standard Working Solution (100 ng/mL):

o Dilute the 5-Hydroxy Omeprazole-D3 primary stock solution with a 50:50 mixture of
acetonitrile and water to a final concentration of 100 ng/mL.

. Sample Preparation (Protein Precipitation):

Pipette 100 pL of plasma sample, calibration standard, or quality control sample into a
microcentrifuge tube.

Add 20 pL of the 100 ng/mL 5-Hydroxy Omeprazole-D3 internal standard working solution
to each tube (except for blank matrix samples).

Vortex briefly.
Add 300 pL of cold acetonitrile to precipitate proteins.
Vortex vigorously for 1 minute.

Centrifuge at 12,000 x g for 10 minutes at 4°C.
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o Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.
4. LC-MS/MS Conditions (lllustrative):

e Liquid Chromatography (LC):

[¢]

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
o Mobile Phase A: 0.1% Formic Acid in Water
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start
with 95% A, ramp to 95% B, and re-equilibrate).

o Flow Rate: 0.3 mL/min
o Injection Volume: 5 uL
e Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+)
o Scan Type: Multiple Reaction Monitoring (MRM)
o MRM Transitions (example):

» 5-Hydroxy Omeprazole: Precursor ion (Q1) m/z 362.1 — Product ion (Q3) m/z [Specific
fragment]

» 5-Hydroxy Omeprazole-D3: Precursor ion (Q1) m/z 365.1 — Product ion (Q3) m/z
[Corresponding fragment]

o Optimize collision energy and other MS parameters for maximum signal intensity.
5. Data Analysis:

 Integrate the peak areas for both the analyte and the internal standard.
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o Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

o Determine the concentration of 5-Hydroxy Omeprazole in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Workflow and Signaling Pathway Visualizations

To further elucidate the experimental process, the following diagrams are provided in DOT
language, a graph description language.
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Omeprazole is primarily metabolized to its inactive
Omeprazole metabolite, 5-Hydroxy Omeprazole, by the
cytochrome P450 enzyme CYP2C19.

CYP2C19

5-Hydroxy Omeprazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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